Cas no 1806026-87-8 (Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806026-87-8
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838192
• Update Time: 2025-10-28

Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)4-3-5(20-10(13,14)15)6(7(11)12)8(16)17-4/h3,7H,2H2,1H3
• InChI Key： YQYAPNMYZLJECT-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(C(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806026-87-8): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806026-87-8) is a highly specialized compound with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its unique structural features, including a pyridine ring, difluoromethyl, iodo, and trifluoromethoxy substituents, which contribute to its diverse biological activities and chemical properties.

The pyridine ring is a fundamental component of many bioactive molecules, known for its ability to form stable complexes with various biological targets. The presence of the difluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. The iodo substituent introduces a heavy atom effect, which can influence the compound's reactivity and binding affinity. Additionally, the trifluoromethoxy group imparts further lipophilicity and can modulate the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows it to interfere with viral replication processes, making it a promising lead for antiviral drug development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate was evaluated for its anticancer properties. The results demonstrated that this compound selectively inhibits the growth of several cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The synthetic route for Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate has been extensively studied and optimized to ensure high yields and purity. One common approach involves the sequential introduction of the difluoromethyl, iodo, and trifluoromethoxy groups onto a pyridine scaffold, followed by esterification to form the final product. This synthetic strategy allows for precise control over the stereochemistry and regiochemistry of the molecule, which is crucial for optimizing its biological activity.

The physicochemical properties of Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate have also been well-characterized. It is a solid at room temperature with a melting point ranging from 115°C to 117°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits low solubility in water. These properties make it suitable for use in various biological assays and drug delivery systems.

In terms of safety and handling, Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate should be stored under dry conditions at room temperature to maintain its stability. Appropriate personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. While it is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound.

The future prospects for Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs and delivery systems that can improve its pharmacokinetic profile and bioavailability.

In conclusion, Ethyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806026-87-8) represents a valuable addition to the arsenal of compounds available for medicinal chemistry research. Its unique structural features and diverse biological activities make it a compelling candidate for further investigation and potential clinical applications.